Cas no 488098-59-5 ( )
structure
Product Name:
CAS No:488098-59-5
MF:C12H14ClFO
MW:228.690366268158
CID:932101
PubChem ID:22049250
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-1-(2-fluorophenyl)-1-oxohexane
- 6-chloro-1-(2-fluorophenyl)hexan-1-one
- 488098-59-5
- MFCD01319948
- KCVCKLLLZBUONZ-UHFFFAOYSA-N
- SCHEMBL5659865
- AKOS016019671
- 6-chloro-1-(2-fluorophenyl)-1-hexanone
- DTXSID80622002
- DB-196952
-
-
- MDL： MFCD01319948
- Inchi： 1S/C12H14ClFO/c13-9-5-1-2-8-12(15)10-6-3-4-7-11(10)14/h3-4,6-7H,1-2,5,8-9H2
- InChI Key： KCVCKLLLZBUONZ-UHFFFAOYSA-N
- SMILES： ClCCCCCC(C1C=CC=CC=1F)=O
Computed Properties
- Exact Mass: 228.07200
- Monoisotopic Mass: 228.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.80760
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203637-1g |
6-chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 203637-5g |
6-chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Fluorochem | 203637-2g |
6-chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 97% | 2g |
￡672.00 | 2022-03-01 | |
| A2B Chem LLC | AD21524-1g |
6-Chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AD21524-2g |
6-Chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 97% | 2g |
$790.00 | 2024-04-19 | |
| A2B Chem LLC | AD21524-5g |
6-Chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 97% | 5g |
$1650.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782035-1g |
6-Chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 98% | 1g |
￥29568.00 | 2024-05-11 | |
| Crysdot LLC | CD12068554-1g |
6-Chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 95+% | 1g |
$381 | 2024-07-24 | |
| Crysdot LLC | CD12068554-5g |
6-Chloro-1-(2-fluorophenyl)-1-oxohexane |
488098-59-5 | 95+% | 5g |
$1156 | 2024-07-24 |
Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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